Cas no 40398-34-3 (1,1-dibenzyl-thiourea)

• Product Name: 1,1-dibenzyl-thiourea
• CAS No: 40398-34-3
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• MDL: MFCD05149016
• CID: 925736
• PubChem ID: 3517261
• Update Time: 2025-06-08

1,1-dibenzyl-thiourea Chemical and Physical Properties

Names and Identifiers

• 1,1-dibenzyl-thiourea
• 1,1-dibenzylthiourea
• A-2284
• N,N-bis(phenylmethyl)-thiourea
• N,N-Dibenzyl-thioharnstoff
• N,N-dibenzylthiourea
• A13978
• AS-33513
• CS-0332405
• DTXSID10393233
• Dibenzylthioharnstoff
• AKOS003357570
• SCHEMBL3201349
• MFCD05149016
• N,N-dibenzylisothiourea
• 40398-34-3

• MDL： MFCD05149016
• Inchi： 1S/C15H16N2S/c16-15(18)17(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10H,11-12H2,(H2,16,18)
• InChI Key： AZFCIWCWYTUZRC-UHFFFAOYSA-N
• SMILES： S=C(N)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.10300
• Monoisotopic Mass: 256.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 421.8±48.0 °C at 760 mmHg
• Flash Point: 208.9±29.6 °C
• PSA: 61.35000
• LogP: 3.63270
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,1-dibenzyl-thiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,1-dibenzyl-thiourea

Professional Introduction to 1,1-Dibenzyl-thiourea (CAS No. 40398-34-3)

1,1-Dibenzyl-thiourea, with the chemical formula C₁₄H₁₄N₂S, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 40398-34-3, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its versatile applications in synthesizing various pharmacologically active molecules and its role in advanced chemical research.

The structure of 1,1-Dibenzyl-thiourea consists of a thiourea backbone substituted with two benzyl groups. This particular arrangement imparts unique reactivity and stability characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The benzyl groups enhance its solubility in organic solvents, facilitating its use in a wide range of chemical reactions.

In recent years, 1,1-Dibenzyl-thiourea has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its derivatives as intermediates in the development of novel therapeutic agents. For instance, studies have shown that modifications to the thiourea core can lead to compounds with enhanced biological activity. These derivatives have shown promise in preliminary studies as potential inhibitors of various enzymatic pathways relevant to diseases such as cancer and inflammation.

The pharmacological significance of 1,1-Dibenzyl-thiourea stems from its ability to act as a scaffold for designing molecules that interact with biological targets. Specifically, its thiourea moiety is known to participate in hydrogen bonding and metal coordination, which are crucial for drug-receptor interactions. This property has been exploited in the design of small-molecule drugs that modulate protein function by binding to specific sites on target proteins.

Recent advancements in computational chemistry have further illuminated the potential of 1,1-Dibenzyl-thiourea. Molecular modeling studies have helped predict how different derivatives might behave within biological systems, providing insights into their binding affinities and mechanisms of action. These computational approaches are complemented by experimental validations, where synthetic derivatives are tested for their efficacy and safety profiles.

The synthesis of 1,1-Dibenzyl-thiourea itself is a well-documented process involving the reaction of benzylamine with carbonyl sulfide under controlled conditions. This reaction is typically carried out in an inert atmosphere to prevent unwanted side reactions. The purity of the final product is crucial for subsequent applications, necessitating rigorous purification techniques such as recrystallization or column chromatography.

In industrial settings, the production of 1,1-Dibenzyl-thiourea must adhere to stringent quality control measures to ensure consistency and reliability for research and commercial purposes. Manufacturers often optimize synthetic routes to improve yield and reduce waste, aligning with green chemistry principles. Such efforts not only enhance efficiency but also minimize environmental impact.

The versatility of 1,1-Dibenzyl-thiourea extends beyond pharmaceutical applications. It is also utilized in agricultural research as a precursor for developing novel pesticides and herbicides. The ability to modify its structure allows chemists to tailor its properties for specific agricultural needs, contributing to the development of more effective crop protection agents.

Ongoing research continues to uncover new applications for CAS No. 40398-34-3. Innovations in synthetic methodologies and an increased understanding of its reactivity patterns are driving further exploration. Collaborative efforts between academia and industry are essential to translate these findings into practical applications that benefit society.

In conclusion, 1,1-Dibenzyl-thiourea represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical development and other areas of chemical research. As our understanding of its properties grows, so too does its potential to contribute to advancements that improve human health and industrial processes.